Cas no 1017781-71-3 (1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone)

1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone structure
1017781-71-3 structure
Product Name:1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone
CAS No:1017781-71-3
MF:C15H14FNO
MW:243.276167392731
MDL:MFCD09997768
CID:1130417
PubChem ID:53407121
Update Time:2025-04-20

1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(Aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone
    • 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone
    • DTXSID90695787
    • DB-258794
    • 1-(4-(Aminomethyl)phenyl)-2-(4-fluorophenyl)ethan-1-one
    • CS-0439807
    • 1-[4-(Aminomethyl)phenyl]-2-(4-fluorophenyl)ethan-1-one
    • 1017781-71-3
    • 1-(4-(Aminomethyl)phenyl)-2-(4-fluorophenyl)ethanone
    • SB30168
    • 1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone
    • MDL: MFCD09997768
    • Inchi: 1S/C15H14FNO/c16-14-7-3-11(4-8-14)9-15(18)13-5-1-12(10-17)2-6-13/h1-8H,9-10,17H2
    • InChI Key: VDEGALPOSNGJLK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C1C=CC(CN)=CC=1)=O

Computed Properties

  • Exact Mass: 243.105942232g/mol
  • Monoisotopic Mass: 243.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.1Ų

1-[4-(aminomethyl)phenyl]-2-(4-fluorophenyl)ethanone Pricemore >>

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